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Compound of Interest

Compound Name: (2S)-2-methoxypropane-1-thiol
CAS No.: 2348281-06-9
Cat. No.: B6236624

Get Quote

Executive Summary & Chemical Identity

(2S)-2-methoxypropane-1-thiol is a chiral, heterofunctionalized alkane thiol. Unlike its achiral
or racemic counterparts, the (2S)-enantiomer offers stereochemically defined interactions in
biological systems, making it a critical intermediate in the synthesis of Antibody-Drug
Conjugates (ADCs) and chiral Self-Assembled Monolayers (SAMs). Its core utility lies in the

-methoxy motif, which enhances aqueous solubility of lipophilic payloads without introducing
the steric bulk of larger polyethylene glycol (PEG) chains.

Chemical Profile
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Property Specification
Chemical Name (2S)-2-methoxypropane-1-thiol
25117-99-1 (Racemate); (2S)-isomer is custom
CAS Number )
synthesized
Molecular Formula C4H100S
Molecular Weight 106.19 g/mol
Chiral Center C2 (S-configuration)
Density 0.920 £ 0.06 g/cm3 (Predicted)
Boiling Point 120.1 + 23.0 °C (at 760 mmHg)
B Soluble in MeOH, DCM, THF; Moderately
Solubility ]
soluble in water
Colorless to pale yellow liquid with characteristic
Appearance

thiol odor

Note on CAS: While 25117-99-1 refers to the racemic mixture, the (2S)-enantiomer is often
chemically distinct in biological applications. Users must verify stereochemical purity (>98% ee)

via Chiral HPLC or Optical Rotation (

) prior to use in GMP workflows.

Synthesis & Manufacturing Strategy

To ensure high enantiomeric excess (ee), the synthesis of (2S)-2-methoxypropane-1-thiol
should avoid direct substitution on chiral halides, which can lead to racemization. The
recommended route utilizes the Chiral Pool approach, starting from (S)-Methyl Lactate or
(S)-1,2-Propanediol.
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Retrosynthetic Analysis

The target molecule is constructed by preserving the chiral center at C2 while transforming the
C1 hydroxyl into a thiol.

Chiral Source: (S)-1,2-Propanediol (derived from (S)-Methyl Lactate).

Differentiation: Selective protection of the primary alcohol.

Functionalization: Methylation of the secondary alcohol (C2).

Transformation: Deprotection and conversion of C1-OH to C1-SH.

Detailed Protocol: Chiral Pool Synthesis

Step 1: Selective Protection React (S)-1,2-propanediol with tert-butyldimethylsilyl chloride
(TBDMSCI) and imidazole in DCM at 0°C. The primary alcohol reacts preferentially due to
steric accessibility.

e Yield: ~90%
 Intermediate: (S)-1-(tert-butyldimethylsilyloxy)propan-2-ol.

Step 2: Methylation (The Critical Chiral Step) Treat the intermediate with Sodium Hydride (NaH)
in dry THF, followed by Methyl lodide (Mel).

e Mechanism:[1][2] Williamson Ether Synthesis.
» Control: Maintain temperature <0°C to prevent silyl migration.
¢ Intermediate: (S)-2-methoxy-1-(tert-butyldimethylsilyloxy)propane.

Step 3: Deprotection & Activation Remove the silyl group using TBAF (Tetra-n-butylammonium
fluoride). Convert the liberated primary alcohol to a Mesylate (OMs) using Methanesulfonyl
chloride (MsCI) and Triethylamine (EtsN).

o Why Mesylate? It is a distinct leaving group that facilitates S_N2 displacement.
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Step 4: Thiolation Displace the mesylate with Potassium Thioacetate (KSAc) in DMF to form
the thioester, followed by mild hydrolysis (NaOMe/MeOH) to yield the free thiol.

e Precaution: Perform under Argon to prevent disulfide dimerization.

TBDMSCI, Imidazole NaH, Mel 1. TBAF 1. KSAc, DMF
(S)-1,2-Propanediol DCM, 0°C > 1-TBDMS-2-propanol THF > 2-Methoxy-1-TBDMS 2. MsCl, Et3aN > 2-Methoxy-1-Mesylate 2. NaOMe, MeOH > (2S)-2-Methoxypropane-1-thiol
(Chiral Pool) (Primary OH Protected) (Ether Formation) (Activation) (Target)

Click to download full resolution via product page

Figure 1: Stereoselective synthesis pathway from (S)-1,2-Propanediol ensuring retention of C2
chirality.[3]

Applications in Drug Development

The (2S)-2-methoxypropane-1-thiol moiety is increasingly utilized in Antibody-Drug
Conjugates (ADCs) and Peptide Therapeutics.
Hydrophilicity Masking in ADC Linkers

Hydrophobic cytotoxic payloads (e.g., PBD dimers, Maytansinoids) often cause ADCs to
aggregate, leading to rapid clearance and immunogenicity.

¢ Mechanism: The methoxy group at C2 mimics the hydration shell of PEG (Polyethylene
Glycol) but with a much smaller footprint.

o Advantage: Unlike long PEG chains, this compact "side-chain" does not sterically hinder the
cleavage of the linker by lysosomal enzymes (e.g., Cathepsin B).

Surface Chemistry (Biosensors)

In the development of chiral sensors, (2S)-2-methoxypropane-1-thiol forms Self-Assembled
Monolayers (SAMs) on gold surfaces.

o Application: The chiral methoxy surface creates a stereoselective interface for separating
enantiomers or binding chiral proteins.

» Protocol: Incubate gold substrate in 1 mM ethanolic solution of the thiol for 24 hours.
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Figure 2: Integration of the chiral thiol into an ADC linker architecture to improve solubility.
Handling & Stability Protocols
Thiols are prone to oxidative dimerization to form disulfides (

). Strict anaerobic handling is required.

Parameter Recommendation

Storage -20°C under Argon or Nitrogen atmosphere.

Use degassed, anhydrous solvents (THF, DMF)

Solvents )
for reactions.
o Prepare fresh; add TCEP or DTT (1-5 mM) if
Reconstitution o o
disulfide formation is suspected.
High odor potency (stench). Handle in a fume
Safety hood. Treat waste with bleach (NaOCI) to
oxidize thiol before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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